Cas no 100076-18-4 (1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester)

1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester structure
100076-18-4 structure
Product Name:1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester
CAS No:100076-18-4
MF:C12H14O5
MW:238.236564159393
CID:1124849
Update Time:2024-07-27

1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, 5-methoxy-3-methyl-, 2-ethyl ester
    • Inchi: 1S/C12H14O5/c1-4-17-12(15)10-7(2)5-8(16-3)6-9(10)11(13)14/h5-6H,4H2,1-3H3,(H,13,14)
    • InChI Key: ACQCKDKSOUVIIN-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=CC(OC)=CC(C)=C1C(OCC)=O

Computed Properties

  • Exact Mass: 237.07629

Experimental Properties

  • Density: 1.211±0.06 g/cm3(Predicted)
  • Boiling Point: 398.3±42.0 °C(Predicted)
  • PSA: 75.66
  • pka: 3.27±0.10(Predicted)
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